![molecular formula C13H15ClN2O2S B2845104 4-(Piperazin-1-yl)benzo[b]thiophene-2-carboxylic acid hcl CAS No. 1700655-64-6](/img/structure/B2845104.png)
4-(Piperazin-1-yl)benzo[b]thiophene-2-carboxylic acid hcl
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(Piperazin-1-yl)benzo[b]thiophene-2-carboxylic acid hydrochloride (4-PBT-HCl) is a synthetic organic compound belonging to the class of piperazine derivatives. It is a colorless solid with a molecular weight of 302.85 g/mol. 4-PBT-HCl is a versatile compound that has been used in various scientific research applications. It has been employed in the synthesis of new piperazine derivatives, as a ligand in metal complexes, and as an inhibitor of various enzymes. It has also been used in the study of the pharmacological properties of various drugs.
Scientific Research Applications
- Brexpiprazole Synthesis : 4-(4-Boc-piperazin-1-yl)benzo[b]thiophene-2-carboxylate serves as an intermediate in the synthesis of Brexpiprazole , an atypical antipsychotic used to treat schizophrenia and major depressive disorder . Researchers explore its potential in modulating neurotransmitter receptors and improving mental health.
- Thin Films : Thianaphthene-2-carboxylic acid, a related compound, can be used for fabricating carboxylated conducting polymer/carbon nanotube (CNT) composites in thin films . These materials find applications in sensors, flexible electronics, and energy storage devices.
- α1-Adrenergic Receptor (α1-AR) Affinity : Computational studies explore the binding affinity of this compound to α1-AR. Insights from docking simulations and molecular dynamics aid drug design and optimization .
Medicinal Chemistry and Drug Development
Conducting Polymer Composites
Molecular Docking Studies
properties
IUPAC Name |
4-piperazin-1-yl-1-benzothiophene-2-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2S.ClH/c16-13(17)12-8-9-10(2-1-3-11(9)18-12)15-6-4-14-5-7-15;/h1-3,8,14H,4-7H2,(H,16,17);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZAIYAXTRXKSDE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=C3C=C(SC3=CC=C2)C(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.79 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Piperazin-1-yl)benzo[b]thiophene-2-carboxylic acid hcl |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.